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Compound of Interest

Compound Name: Myristyl linoleate

Cat. No.: B15548296 Get Quote

Myristyl Linoleate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the core physicochemical properties of

myristyl linoleate. While this compound is a fatty acid ester, publicly available data regarding

its specific biological activities, associated signaling pathways, and detailed experimental

protocols are limited. The information presented herein is based on available chemical

database entries.

Core Physicochemical Data
The fundamental identifiers and properties of myristyl linoleate are summarized below.

Property Value Source

CAS Number 914926-09-3 [1][2]

Molecular Weight 476.82 g/mol [2][3]

Molecular Formula C₃₂H₆₀O₂ [2]
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A comprehensive search of scientific literature and chemical databases did not yield specific,

detailed experimental protocols for the synthesis, purification, or analysis of myristyl linoleate.

Furthermore, no information was found detailing its involvement in any biological signaling

pathways.

Research on structurally similar fatty acid esters, such as myristyl myristate and myristyl

nicotinate, is more extensive. For instance, myristyl myristate is utilized in cosmetic

formulations for its emollient properties, and its biocatalytic synthesis has been described.

Myristyl nicotinate functions as a prodrug for topical delivery of nicotinic acid, with established

reversed-phase HPLC methods for its analysis in dermatological preparations. However, it is

crucial to note that these protocols are specific to those compounds and not directly applicable

to myristyl linoleate without independent validation.

Logical Relationship Diagram
The following diagram illustrates the logical relationship for obtaining the fundamental

properties of a chemical compound like myristyl linoleate, a process that was followed for the

data presented in this guide.
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Caption: Workflow for retrieving basic chemical identifiers.

In conclusion, while the fundamental chemical identifiers for myristyl linoleate are well-

established, there is a notable absence of in-depth technical data, including experimental
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protocols and biological pathway information, in the public domain. Researchers interested in

this compound would likely need to develop and validate their own methodologies for its study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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